Cas no 2229022-35-7 (tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate
• CAS No: 2229022-35-7
• MF: C₁₆H₂₂F₂N₂O₃
• MW: 328.354291439056
• CID: 5810820
• PubChem ID: 165694211
• Update Time: 2025-06-08

tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate
• 2229022-35-7
• EN300-1891677
• tert-butyl N-[2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenyl]carbamate

• Inchi： 1S/C16H22F2N2O3/c1-14(2,3)23-13(21)20-12-7-10(22-4)5-6-11(12)15(19)8-16(17,18)9-15/h5-7H,8-9,19H2,1-4H3,(H,20,21)
• InChI Key： TZLPCMWBYDQACR-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2NC(=O)OC(C)(C)C)OC)(C1)N)F

Computed Properties

• Exact Mass: 328.15984889g/mol
• Monoisotopic Mass: 328.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate

Research Brief on tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate (CAS: 2229022-35-7)

The compound tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate (CAS: 2229022-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and difluorinated structural motifs, is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting protein-protein interactions and enzyme modulation. The presence of the tert-butyl carbamate and methoxy phenyl groups further enhances its utility as a versatile intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate, with an emphasis on improving yield and purity for scalable production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, confirming its structural integrity and stability under various conditions. These efforts are critical for ensuring the compound's suitability in high-throughput screening and lead optimization processes.

In preclinical research, this compound has shown promise as a key intermediate in the development of kinase inhibitors and protease modulators. Its unique structural features, including the difluorinated cyclobutyl ring, contribute to enhanced binding affinity and metabolic stability, making it a valuable scaffold for designing next-generation small-molecule drugs. Preliminary data suggest that derivatives of this compound exhibit potent activity against specific cancer cell lines, highlighting its potential in oncology drug development.

Further investigations are underway to explore the broader pharmacological applications of tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate. Researchers are particularly interested in its role in targeting neurodegenerative diseases and inflammatory disorders, given its ability to cross the blood-brain barrier and modulate key signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, tert-butyl N-2-(1-amino-3,3-difluorocyclobutyl)-5-methoxyphenylcarbamate (CAS: 2229022-35-7) represents a promising chemical entity with diverse applications in drug discovery. Its synthetic accessibility, structural novelty, and biological activity make it a compelling subject for ongoing and future research. As the field advances, this compound is likely to play a pivotal role in the development of innovative therapeutics addressing unmet medical needs.